Cas no 2171898-02-3 (2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic acid)
2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic acid
- 2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]thiomorpholin-3-yl}acetic acid
- 2171898-02-3
- EN300-1520274
-
- Inchi: 1S/C27H32N2O5S/c1-18(14-25(30)29-12-13-35-17-19(29)15-26(31)32)10-11-28-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,18-19,24H,10-17H2,1H3,(H,28,33)(H,31,32)
- InChI Key: LRZNAABLVNGCFE-UHFFFAOYSA-N
- SMILES: S1CCN(C(CC(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1
Computed Properties
- Exact Mass: 496.20319330g/mol
- Monoisotopic Mass: 496.20319330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 121Ų
2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1520274-0.05g |
2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]thiomorpholin-3-yl}acetic acid |
2171898-02-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1520274-0.1g |
2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]thiomorpholin-3-yl}acetic acid |
2171898-02-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1520274-0.25g |
2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]thiomorpholin-3-yl}acetic acid |
2171898-02-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1520274-0.5g |
2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]thiomorpholin-3-yl}acetic acid |
2171898-02-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1520274-1.0g |
2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]thiomorpholin-3-yl}acetic acid |
2171898-02-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1520274-2.5g |
2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]thiomorpholin-3-yl}acetic acid |
2171898-02-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1520274-5.0g |
2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]thiomorpholin-3-yl}acetic acid |
2171898-02-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1520274-10.0g |
2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]thiomorpholin-3-yl}acetic acid |
2171898-02-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1520274-50mg |
2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]thiomorpholin-3-yl}acetic acid |
2171898-02-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1520274-100mg |
2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]thiomorpholin-3-yl}acetic acid |
2171898-02-3 | 100mg |
$2963.0 | 2023-09-26 |
2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic acid
Introduction to 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic Acid (CAS No. 2171898-02-3)
2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic acid, identified by its CAS number 2171898-02-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic acid is characterized by its intricate arrangement of functional groups, including a morpholine ring, a fluorene moiety, and an acetic acid side chain. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the fluorene group in this compound suggests potential applications in targeted drug delivery systems, while the morpholine ring is known for its ability to enhance solubility and bioavailability. These attributes make 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic acid a valuable candidate for further exploration.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The methoxycarbonyl group provides a versatile handle for further functionalization, allowing researchers to tailor the molecule's properties to specific biological targets. This flexibility has already been leveraged in several preliminary studies aimed at identifying new therapeutic strategies.
The field of medicinal chemistry has seen significant advancements in the past decade, particularly in the area of structure-based drug design. Computational methods and high-throughput screening techniques have enabled researchers to rapidly identify promising candidates like 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic acid. These tools have been instrumental in understanding how the molecular structure influences biological activity, providing insights that guide the development of next-generation drugs.
In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. Its unique structural features make it an excellent tool for probing biological mechanisms and developing new analytical methods. For instance, researchers have utilized derivatives of this compound to investigate enzyme inhibition and receptor binding interactions, contributing to a deeper understanding of cellular processes.
The synthesis of 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic acid presents both challenges and opportunities for chemists. The multi-step synthesis involves several key reactions, including condensation, cyclization, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological testing.
Recent advances in synthetic methodologies have made it possible to streamline these processes, reducing both the time and resources required for production. Techniques such as flow chemistry and automated synthesis have been particularly beneficial in this regard. These innovations not only improve efficiency but also enhance reproducibility, ensuring that researchers can reliably obtain consistent results across different experiments.
The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit a range of activities depending on the specific derivatives studied. For example, certain modifications have shown promise in inhibiting key enzymes involved in cancer progression or modulating inflammatory responses. These findings highlight the importance of structural diversity in drug discovery and underscore the need for further exploration.
In conclusion, 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-y lacetic acid (CAS No. 2171898-02) represents a significant advancement in pharmaceutical research. Its unique molecular architecture and versatile functional groups make it a valuable asset for both synthetic chemistry and drug development efforts. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine today.
2171898-02-3 (2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)